Nemazoline hydrochloride

Description

Naphazoline hydrochloride is a rapid-acting sympathomimetic vasoconstrictor, belonging to the imidazoline class, which is applied to decrease congestion in the eyes and nose . It is found in many over-the-counter (OTC) eye drops and nasal preparations . Naphazoline was initially developed in 1942 as a nasal formulation to relieve congestion . The drug works by acting on alpha-receptors in the arterioles of the conjunctiva, leading to constriction and reduced congestion . Brand names for naphazoline include Advanced Eye Relief, Clear Eyes, Naphcon, and Visine .

Common side effects related to ophthalmic use include stinging, discomfort, irritation, and increased red eyes . Extended nasal administration of naphazoline may cause rhinitis medicamentosa, which results in rebound nasal congestion . It should be used cautiously in patients with cardiovascular disease, cardiac arrhythmia, diabetes, or those with a tendency toward diabetic ketoacidosis . Use in infants and children may result in central nervous system depression, potentially leading to coma and a marked reduction in body temperature .

Nemazoline hydrochloride is mentioned as a nasal decongestant in some patents . Naphazoline shares similar properties with other sympathomimetic agents that function as vasoconstrictors to relieve congestion .

• CAS No.: 111073-18-8
• Product Name: Nemazoline hydrochloride
• Molecular Formula: C10H12Cl3N3
• Molecular Weight: 280.6 g/mol
• IUPAC Name: 2,6-dichloro-4-(4,5-dihydro-1H-imidazol-2-ylmethyl)aniline;hydrochloride
• Standard InChI: InChI=1S/C10H11Cl2N3.ClH/c11-7-3-6(4-8(12)10(7)13)5-9-14-1-2-15-9;/h3-4H,1-2,5,13H2,(H,14,15);1H
• Standard InChIKey: ASIGTNNPGBMHLP-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)CC2=CC(=C(C(=C2)Cl)N)Cl.Cl
• Canonical SMILES: C1CN=C(N1)CC2=CC(=C(C(=C2)Cl)N)Cl.Cl
• Synonyms: 2-(4-amino-3,5-dichlorobenzyl)imidazoline; A 57219; A-57219
• PubChem Compound: 60468
• Last Modified: Jul 17 2023